2,2-Difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid

• IUPAC Name: 2,2-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
• InChI: InChI=1S/C8H10F2O3/c1-6(5(11)12)2-3-13-7(6)4-8(7,9)10/h2-4H2,1H3,(H,11,12)
• InChI Key: PTAZIOFIOQWQFE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC12CC2(F)F)C(=O)O
• Molecular Formula: C8H10F2O3
• Molecular Weight: 192.16 g/mol
• CAS RN: 2167187-51-9

Description

2,2-Difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Spirocyclic Intermediate and is synthesized through a multi-step process.4]heptane-7-carboxylic acid.

Scientific Research Applications

Regioselective Cycloaddition Reactions

One application involves the regioselective cycloaddition of C-aryl- and C-carbamoylnitrones with certain compounds to obtain substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. These reactions produce a mixture of two diastereoisomers, showcasing the compound's utility in synthetic organic chemistry for creating complex molecular architectures (Molchanov & Tran, 2013).

Development of Antibacterial Agents

Research on novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines, which include structural elements similar to the 2,2-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid, has shown potent antibacterial activity against respiratory pathogens. This includes activity against gram-positive and gram-negative bacteria, as well as atypical strains and multidrug-resistant strains, highlighting the compound's potential in developing new antibacterial drugs (Odagiri et al., 2013).

Synthesis of Amino Acid Analogues

The synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and related compounds demonstrates the utility of spirocyclic scaffolds in the creation of sterically constrained amino acids. These compounds are valuable in chemistry, biochemistry, and drug design for their unique structural and functional properties (Radchenko et al., 2010).

Reductive Cleavage and Transformations

Another study focuses on the reductive cleavage of methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, leading to the formation of 1,3-amino alcohols and subsequent cyclization to yield bi- or tricyclic lactams or lactones. This research underscores the compound's role in facilitating complex transformations in synthetic chemistry (Molchanov et al., 2016).

Reaction with Iodinating Agents

The reaction of certain spirocyclic compounds with iodinating agents to produce methyl 1-iodo-4,6-dioxo-5-azaspiro[2.4]heptane-1-carboxylates illustrates the compound's reactivity and potential in generating iodinated derivatives for further chemical investigations (Molchanov et al., 2003).